Cas no 150543-40-1 (5-azaspiro[2.4]heptan-2-amine;dihydrochloride)

• Product Name: 5-azaspiro[2.4]heptan-2-amine;dihydrochloride
• CAS No: 150543-40-1
• MF: C₆H₁₄Cl₂N₂
• MW: 185.094759464264
• CID: 1034852
• PubChem ID: 21760112
• Update Time: 2025-06-28

5-azaspiro[2.4]heptan-2-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Azaspiro[2.4]heptan-1-amine dihydrochloride
• (3RS)-(3-(4-CHLOROPHENYL)-3-(PYRIDIN-2-YL)PROPYL)DIMETHYLAMINE-N-OXIDE MALEATE
• 5-azaspiro[2.4]heptan-2-amine,dihydrochloride
• 5-azaspiro[2.4]heptan-2-amine;dihydrochloride
• DB-306444
• CS-0447149
• 150543-40-1
• 5-Azaspiro[2.4]heptan-1-aminedihydrochloride
• 5-Azaspiro[2.4]heptan-1-amine, dihydrochloride (9CI)
• 5-Azaspiro[2.4]heptan-1-amine--hydrogen chloride (1/2)
• A908612
• DTXSID00617733

• MDL： MFCD26395233
• Inchi： 1S/C6H12N2.2ClH/c7-5-3-6(5)1-2-8-4-6;;/h5,8H,1-4,7H2;2*1H
• InChI Key： OZUUGZHRALMJRF-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCC2(C1)CC2N

Computed Properties

• Exact Mass: 184.0534038g/mol
• Monoisotopic Mass: 184.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 113
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

5-azaspiro[2.4]heptan-2-amine;dihydrochloride Security Information

• Storage Condition：Sealed in dry,Room Temperature

Additional information on 5-azaspiro[2.4]heptan-2-amine;dihydrochloride

Professional Introduction to 5-azaspiro[2.4]heptan-2-amine dihydrochloride (CAS No. 150543-40-1)

5-azaspiro[2.4]heptan-2-amine dihydrochloride, with the chemical identifier CAS No. 150543-40-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic amine derivative has garnered attention due to its unique structural framework and potential biological activities, making it a subject of extensive research in drug discovery and development.

The molecular structure of 5-azaspiro[2.4]heptan-2-amine dihydrochloride consists of a spirocyclic core, which is a fused bicyclic system containing an azacycloalkane ring connected to a saturated hydrocarbon ring. This specific arrangement imparts unique steric and electronic properties to the molecule, which are critical for its interaction with biological targets. The presence of an amine group at the 2-position and the dihydrochloride salt form further enhances its solubility and bioavailability, making it more suitable for pharmacological studies.

In recent years, there has been growing interest in spirocyclic compounds due to their potential as scaffolds for developing novel therapeutic agents. The spirocyclic core in 5-azaspiro[2.4]heptan-2-amine dihydrochloride has been investigated for its ability to modulate various biological pathways, including enzyme inhibition and receptor binding. Preliminary studies have suggested that this compound may exhibit properties relevant to neurological disorders, inflammation, and cancer treatment.

One of the most compelling aspects of 5-azaspiro[2.4]heptan-2-amine dihydrochloride is its structural versatility, which allows for modifications at multiple positions to optimize its pharmacological profile. Researchers have explored derivatives of this compound to enhance its binding affinity and selectivity for specific targets. For instance, functionalization at the 5-position of the azacycloalkane ring has been shown to influence the compound's interaction with certain enzymes and receptors.

The dihydrochloride salt form of 5-azaspiro[2.4]heptan-2-amine dihydrochloride is particularly noteworthy due to its improved physicochemical properties compared to the free base form. The salt form enhances stability, solubility, and bioavailability, which are crucial factors in drug development. These advantages have made it a valuable intermediate in synthesizing more complex molecules with potential therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 5-azaspiro[2.4]heptan-2-amine dihydrochloride with various biological targets with high accuracy. Molecular docking studies have identified potential interactions with enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases. These findings have guided experimental efforts toward designing more potent and selective inhibitors.

In addition to its enzymatic interactions, 5-azaspiro[2.4]heptan-2-amine dihydrochloride has been investigated for its potential role in modulating receptor activity. The spirocyclic structure is well-suited for binding to transmembrane proteins, including G protein-coupled receptors (GPCRs) and ion channels. Preliminary data suggest that derivatives of this compound may exhibit agonist or antagonist activity at specific receptors, making them candidates for treating conditions such as pain, anxiety, and cardiovascular disorders.

The synthesis of 5-azaspiro[2.4]heptan-2-amine dihydrochloride involves multi-step organic reactions that highlight the synthetic versatility of spirocyclic compounds. The process typically starts with the formation of the spirocyclic core followed by functionalization at key positions to introduce the amine group and convert it into the dihydrochloride salt form. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating further research and development.

The pharmacokinetic properties of 5-azaspiro[2.4]heptan-2-amine dihydrochloride are another area of active investigation. Studies have examined its absorption, distribution, metabolism, excretion (ADME) profiles to understand how it behaves within the body after administration. These studies are crucial for optimizing dosing regimens and predicting potential side effects. The improved solubility provided by the dihydrochloride salt form has been particularly beneficial in these studies.

Future research on 5-azaspiro[2.4]heptan-2-amine dihydrochloride is likely to focus on expanding its therapeutic applications through structure-based drug design and medicinal chemistry optimization. By leveraging computational tools and experimental techniques, researchers aim to develop novel derivatives with enhanced efficacy and reduced toxicity. The unique structural features of this compound make it a promising candidate for addressing unmet medical needs in various therapeutic areas.

In conclusion,5-Azaspiro[2.4]heptan - - - - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- -----. Dihydrochloride (CAS No.) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple disease areas.. Its structural versatility.. Bioactivity.. And improved physicochemical properties make it a valuable tool for drug discovery.. As research continues.. It is expected that new insights into.. And applications will emerge.. Further solidifying.. Position as a key player in medicinal biology..